Cas no 1648864-62-3 (tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate)

• Product Name: tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate
• CAS No: 1648864-62-3
• MF: C₁₁H₂₁NO₃S
• MW: 247.354342222214
• CID: 4610553
• Update Time: 2025-05-21

tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate

• Inchi： 1S/C11H21NO3S/c1-11(2,3)15-10(14)12-5-7-16-9(8-12)4-6-13/h9,13H,4-8H2,1-3H3
• InChI Key： SPRGPNAJDMIWRN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCSC(CCO)C1

Additional information on tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate

Professional Introduction to Tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate (CAS No. 1648864-62-3)

Tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate, with the CAS number 1648864-62-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the thiomorpholine class, which is known for its versatile applications in medicinal chemistry due to its unique structural and functional properties. The presence of both a tert-butyl group and a hydroxyethyl side chain makes this molecule particularly interesting for its potential in designing novel therapeutic agents.

The structure of Tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate features a morpholine core, which is a six-membered heterocyclic ring containing one nitrogen atom. This core is functionalized with a carboxylate group at the 4-position, a tert-butyl group at the 2-position, and a 2-hydroxyethyl chain attached to the sulfur atom. Such modifications enhance the compound's solubility, stability, and bioavailability, making it an attractive candidate for further investigation in drug discovery.

In recent years, there has been growing interest in thiomorpholine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in treating various diseases, including neurological disorders, inflammation, and infectious diseases. The hydroxyethyl moiety in Tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. This feature makes the compound a promising scaffold for designing small-molecule inhibitors.

One of the most compelling aspects of this compound is its potential as a pharmacophore. The morpholine ring itself is known to exhibit favorable pharmacokinetic properties, while the carboxylate group can improve water solubility. Additionally, the tert-butyl group provides steric hindrance, which can enhance binding affinity to protein targets. These structural features collectively contribute to the compound's potential as a lead compound in drug development.

Recent studies have demonstrated that thiomorpholine derivatives can modulate various biological pathways by interacting with enzymes and receptors. For instance, some thiomorpholine-based compounds have shown inhibitory activity against kinases and other enzymes involved in cancer progression. Tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate has been investigated for its potential role in inhibiting specific enzymes that are overexpressed in tumor cells. This has opened up new avenues for developing targeted therapies against cancer.

The synthesis of Tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically starts with the formation of the thiomorpholine core followed by functionalization with the carboxylate and hydroxyethyl groups. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product structure.

In addition to its pharmaceutical applications, Tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate has shown promise in material science. Its unique chemical properties make it suitable for use as a building block in designing novel polymers and coatings that exhibit enhanced durability and biocompatibility. These materials could find applications in medical devices and biodegradable scaffolds for tissue engineering.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preclinical studies have revealed that Tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate exhibits potent inhibitory effects on several disease-related targets. For example, it has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and inflammation. This makes it a potential candidate for treating conditions such as rheumatoid arthritis and cancer metastasis.

Furthermore, the compound's ability to cross the blood-brain barrier has been explored, suggesting its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The hydroxyethyl group plays a critical role in this context by facilitating cell membrane penetration and target binding. Ongoing research aims to further optimize the pharmacological properties of this compound to enhance its therapeutic efficacy.

The development of novel drug candidates often involves computational modeling and molecular dynamics simulations to predict their binding interactions with biological targets. Tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate has been subjected to such studies to understand its mechanism of action at the molecular level. These computational approaches have helped identify key interactions between the compound and its target proteins, providing valuable insights for structure-activity relationship studies.

In conclusion, Tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate (CAS No. 1648864-62-3) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, highlighting its importance as a lead molecule in drug discovery efforts.